N-(2,2-difluoro-4-hydroxybutyl)phthalimide

• Molecular Formula: C12H11F2NO3
• Molecular Weight: 255.22 g/mol
• IUPAC Name: 2-(2,2-difluoro-4-hydroxybutyl)isoindole-1,3-dione
• InChI: InChI=1S/C12H11F2NO3/c13-12(14,5-6-16)7-15-10(17)8-3-1-2-4-9(8)11(15)18/h1-4,16H,5-7H2
• InChI Key: VWWUWSJZOSTLGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(CCO)(F)F

Description

N-(2,2-difluoro-4-hydroxybutyl)phthalimide is a useful research compound. Its molecular formula is C12H11F2NO3 and its molecular weight is 255.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above N-(4-acetoxy-2,2-difluorobutyl)phthalimide (3.84 g, 12.9 mmol) was dissolved in THF (65 mL) and cooled to −78° C. A solution of DIBAL-H (32.3 mL, 1.0 M in hexanes, 32.3 mmol) was added slowly and the solution allowed to stir 0.5 h. Saturated aqueous NH4Cl solution (15 mL) was then added and the solution was warmed to room temperature. MgSO4 (15 g) and diethyl ether (200 mL) were added, and the mixture was filtered through celite, washing with excess 1:1 Et2O/THF (1 L). The filtrate was then concentrated under reduced pressure and the crude material was purified by column chromatography on silica gel (1:2 EtOAc/hexanes) to give the desired N-(2,2-difluoro-4-hydroxybutyl)phthalimide as a pale yellow solid (1.47 g, 45%). 1H NMR (CDCl3) δ 1.97 (t, OH, J=6.0 Hz), 2.22 (tt, 2H, J=16.5, 6.0 Hz), 3.95 (q, 2H, J=6.0 Hz), 4.19 (t, 2H, J=15 Hz), 7.75 (m, 2H), 7.90 (m, 2H).